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Compound of Interest

Compound Name: 2-Methyl-1-phenylpentan-3-one

Cat. No.: B2935090

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
procedures for 2-Methyl-1-phenylpentan-3-one (CAS No. 23936-95-0), compiled from
available data for structurally similar compounds and general laboratory safety protocols. A
specific Safety Data Sheet (SDS) for this compound was not located in the publicly available
literature. Therefore, all recommendations should be considered as guidance and
supplemented by a thorough risk assessment before handling this chemical.

Chemical and Physical Properties

This section summarizes the known physical and chemical properties of 2-Methyl-1-
phenylpentan-3-one.

Property Value

CAS Number 23936-95-0[1][2][3]

Molecular Formula C12H160[1][3]

Molecular Weight 176.25 g/mol [1][3]

IUPAC Name 2-methyl-1-phenylpentan-3-one[4]
Synonyms 3-Pentanone, 2-methyl-1-phenyl-[1]
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Hazard Identification and Classification

While a specific GHS classification for 2-Methyl-1-phenylpentan-3-one is not available, data
from the structurally similar compound 2-Methyl-2-phenylpentan-3-one suggests the following
potential hazards.

Potential GHS Hazard Classification (Based on Analogy)

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[5]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[5]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[5]

Specific Target Organ Toxicity _
) H335: May cause respiratory
— Single Exposure 3 L
) o irritation[5]
(Respiratory tract irritation)

Potential Hazard Pictograms (Based on Analogy)
e Exclamation Mark

Signal Word (Based on Analogy): Warning

Safe Handling and Storage

Adherence to strict safety protocols is crucial when handling 2-Methyl-1-phenylpentan-3-one
to minimize potential exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment should be worn at all times when
handling this compound.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Must be worn to protect

against splashes.

Skin Protection

Disposable Nitrile Gloves

Double-gloving is
recommended. Change gloves
frequently and immediately if

contaminated.

Lab Coat or Gown

A disposable, long-sleeved
gown that closes in the back is
required to prevent
contamination of personal

clothing.

Respiratory Protection

N95 Respirator or Higher

A properly fit-tested N95
respirator or a higher level of
respiratory protection should
be used, especially when
handling powders or

generating aerosols.

Engineering Controls

o Work with this compound should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.[6]

Handling Procedures

¢ Avoid direct contact with skin and eyes.

e Do not inhale dust, fumes, or vapors.

o Use only non-sparking tools, especially when handling the material in a flammable solvent.

[6]
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e Ground/bond container and receiving equipment to prevent static discharge.[6]

e Prepare solutions and handle the compound in a manner that minimizes the generation of
aerosols or dust.

Storage Conditions

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]
o Keep away from heat, sparks, open flames, and other ignition sources.[6]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.[6]

Emergency Procedures
Eirst-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek medical attention

if symptoms occur.[6]

Immediately wash off with plenty of water for at
) least 15 minutes. Remove contaminated
Skin Contact . Lo :
clothing. If skin irritation persists, call a

physician.[6]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[6]

Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterward. Seek

medical attention.[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[6]
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o Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[6] Containers may explode when heated.[6]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[6]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Remove all sources of ignition.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Containment and Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel,
acid binder, universal binder, sawdust). Keep in suitable, closed containers for disposal.[6]

Experimental Protocols

No specific experimental protocols for the safety evaluation (e.g., detailed toxicological studies)
of 2-Methyl-1-phenylpentan-3-one were found in the reviewed literature. The toxicological
information presented in this guide is based on data from structurally related compounds. It is
imperative for researchers to conduct their own risk assessments and, if necessary, develop
and validate appropriate safety and handling protocols for their specific use of this compound.

Visualized Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 2-Methyl-1-
phenylpentan-3-one in a laboratory setting.
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Caption: A logical workflow for the safe handling of 2-Methyl-1-phenylpentan-3-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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